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Compound of Interest

Compound Name:
1-(4-(4-

Bromophenoxy)phenyl)ethanone

Cat. No.: B1311913 Get Quote

Essential Safety and Handling Guide for 1-(4-(4-
Bromophenoxy)phenyl)ethanone
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling, storage,

and disposal of 1-(4-(4-Bromophenoxy)phenyl)ethanone (CAS No. 54916-27-7). Adherence

to these protocols is essential to ensure a safe laboratory environment and minimize risks.

I. Personal Protective Equipment (PPE)
When handling 1-(4-(4-Bromophenoxy)phenyl)ethanone, the following personal protective

equipment is mandatory to prevent skin and eye contact, inhalation, and ingestion.[1][2]
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PPE Category Specific Requirements

Eye and Face Protection
Wear tightly fitting safety goggles or a face

shield.[2]

Skin Protection

Chemical-resistant gloves (e.g., nitrile or

neoprene) and a lab coat or impervious clothing

should be worn.[2][3]

Respiratory Protection

Use in a well-ventilated area. If dust or aerosols

are generated, a NIOSH-approved respirator is

necessary.[1][2]

Footwear
Closed-toe shoes are required in laboratory

settings where this chemical is handled.

II. Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 1-(4-(4-Bromophenoxy)phenyl)ethanone is critical to

maintaining safety and procedural integrity.

A. Preparation and Weighing:

Ventilation: All handling of the solid compound should be conducted in a certified chemical

fume hood to minimize inhalation exposure.[1]

Decontamination: Ensure the weighing area and all equipment are clean and free of

contaminants before use.

Dispensing: Use a spatula or other appropriate tool to dispense the chemical. Avoid

generating dust.[2]

B. Experimental Use:

Containment: Keep the container tightly closed when not in use.[1]

Compatibility: Avoid contact with strong oxidizing agents.
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Monitoring: Be aware of the potential for skin, eye, and respiratory irritation.[1][4]

C. Post-Experiment:

Decontamination: Thoroughly clean the work area and any equipment used with an

appropriate solvent.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.[1]

III. Disposal Plan
Proper disposal of 1-(4-(4-Bromophenoxy)phenyl)ethanone and its containers is crucial to

prevent environmental contamination and comply with regulations.

A. Waste Collection:

Segregation: Collect all waste containing this chemical, including contaminated

consumables, in a designated and clearly labeled hazardous waste container.

Labeling: The waste container must be labeled with the full chemical name and associated

hazards.

B. Disposal Procedure:

Consult Regulations: Dispose of the chemical waste in accordance with all local, state, and

federal regulations.[1][2]

Authorized Disposal: Arrange for pickup and disposal by a licensed hazardous waste

management company. Do not dispose of this chemical down the drain.[1]

IV. Chemical and Physical Properties
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Property Value

CAS Number 54916-27-7[5][6]

Molecular Formula C₁₄H₁₁BrO₂[6]

Molecular Weight 291.14 g/mol [6]

Appearance Pale yellow crystals[6]

Melting Point 69-75 °C[6]

Storage
Store in a cool, dry, and well-ventilated area

away from incompatible substances.[1][7]

V. Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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